Cas no 69098-45-9 (1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-)
69098-45-9 structure
Product Name:1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-
CAS No:69098-45-9
MF:C5H10S3
MW:166.327897548676
CID:392229
PubChem ID:71374492
Update Time:2025-04-19
1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-
- DTXSID80797269
- SHLIDHGBMLQTDS-UHNVWZDZSA-N
- (3S,5R)-3-Ethyl-5-methyl-1,2,4-trithiolane
- 69098-45-9
- cis-3-ethyl-5-methyl-1,2,4-trithiolane
-
- Inchi： 1S/C5H10S3/c1-3-5-6-4(2)7-8-5/h4-5H,3H2,1-2H3/t4-,5+/m1/s1
- InChI Key： SHLIDHGBMLQTDS-UHNVWZDZSA-N
- SMILES： S1[C@@H](C)SS[C@H]1CC
Computed Properties
- Exact Mass: 165.99446384g/mol
- Monoisotopic Mass: 165.99446384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 75.9Ų
1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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